Cas no 2138252-48-7 (2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel-)

• Product Name: 2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel-
• CAS No: 2138252-48-7
• MF: C₈H₁₅F₃N₂O₂S
• MW: 260.277111291885
• CID: 5263103
• Update Time: 2025-05-25

2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel-

• Inchi： 1S/C8H15F3N2O2S/c1-5(2)16(14,15)13-7-4-12-3-6(7)8(9,10)11/h5-7,12-13H,3-4H2,1-2H3/t6-,7-/m0/s1
• InChI Key： VARLVQFOEGMEDP-BQBZGAKWSA-N
• SMILES： CC(S(N[C@@H]1[C@@H](C(F)(F)F)CNC1)(=O)=O)C

Additional information on 2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel-

Introduction to 2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel- (CAS No. 2138252-48-7)

2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel-, identified by the Chemical Abstracts Service Number (CAS No. 2138252-48-7), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the sulfonamide class, which is well-documented for its diverse biological activities and therapeutic potential. The presence of a pyrrolidine ring with specific stereochemistry and a trifluoromethyl substituent enhances its molecular complexity and functionality, making it a promising candidate for further investigation in drug discovery.

The structure of 2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel- features a sulfonamide group attached to a chiral pyrrolidine backbone. The stereochemistry at the 3R and 4S positions of the pyrrolidine ring is critical for its biological activity, as it influences the compound's interactions with biological targets. The introduction of a trifluoromethyl group at the 4-position further modulates its pharmacokinetic properties, including metabolic stability and lipophilicity. These structural features make this compound an intriguing subject for research in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific modification of N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl] in this compound suggests that it may possess unique pharmacological characteristics compared to other sulfonamides. Preliminary studies have indicated that such derivatives may interfere with key enzymatic pathways involved in disease progression, making them potential candidates for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The chiral center in the pyrrolidine ring allows for the possibility of enantiomerically pure forms, which can be crucial for achieving optimal therapeutic effects while minimizing side reactions. Additionally, the trifluoromethyl group can enhance binding affinity to biological targets by increasing electronic density and steric hindrance. These properties make this compound particularly interesting for designing drugs that require high specificity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel-* before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound may interact with various protein targets involved in metabolic disorders and cancer. The ability to predict such interactions with high accuracy has significantly accelerated the drug discovery process, allowing researchers to focus on the most promising candidates.

The synthesis of 2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-, rel-* presents unique challenges due to its complex stereochemistry and functional groups. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for further research. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in constructing the chiral pyrrolidine core with high enantiomeric purity. These advancements have opened new avenues for exploring the therapeutic potential of this compound.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is crucial for optimizing drug candidates. The presence of both a sulfonamide group and a trifluoromethyl substituent in N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl] suggests multiple interaction sites with biological targets. This dual functionality could lead to synergistic effects that enhance therapeutic outcomes. Additionally, the chiral center provides an opportunity to develop enantiomerically pure drugs that exhibit improved pharmacological profiles compared to racemic mixtures.

In conclusion,2-Propanesulfonamide, N-[(3R,4S)-4-(trifluoromethyl)-3-pyrrolidinyl]-*, rel-* (CAS No. 2138252-48-7) is a structurally complex and functionally interesting compound with significant potential in pharmaceutical research. Its unique combination of stereochemistry and substituents makes it an attractive candidate for further investigation into novel drug development. As computational methods continue to improve and synthetic techniques become more refined,this compound* will likely play an important role in addressing various therapeutic challenges.